Cas no 61090-37-7 (2,3-dihydro-1-benzofuran-4-amine)

• Product Name: 2,3-dihydro-1-benzofuran-4-amine
• CAS No: 61090-37-7
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD06659470
• CID: 860401
• Update Time: 2025-10-31

2,3-dihydro-1-benzofuran-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydrobenzofuran-4-amine
• 2,3-dihydro-1-benzofuran-4-amine
• 2,3-dihydro-4-benzofuranamine
• 2,3-Dihydro-1-benzofuran-4-ylamine
• 4-Benzofuranamine, 2,3-dihydro-
• 4-AMINO-2,3-DIHYDROBENZOFURAN
• 2,3-dihyro-4-benzofuranamine
• 2,3-Dihydro4-benzofuranamine
• 4-amino-2,3-dihydrobenzofurane
• RWPLKRGISDOAAG-UHFFFAOYSA-N
• 2,3-dihydro-benzofuran-4-ylamine
• BCP23844
• PB21917

• MDL： MFCD06659470
• Inchi： 1S/C8H9NO/c9-7-2-1-3-8-6(7)4-5-10-8/h1-3H,4-5,9H2
• InChI Key： RWPLKRGISDOAAG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=C(C=2CC1)N

Computed Properties

• Exact Mass: 135.06800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.208±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 268.5°C at 760 mmHg
• Solubility: Slightly soluble (2.2 g/l) (25 º C),
• PSA: 35.25000
• LogP: 1.78490

2,3-dihydro-1-benzofuran-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 2,3-dihydro-1-benzofuran-4-amine

Comprehensive Overview of 2,3-dihydro-1-benzofuran-4-amine (CAS No. 61090-37-7): Properties, Applications, and Industry Insights

2,3-dihydro-1-benzofuran-4-amine (CAS No. 61090-37-7) is a structurally unique organic compound belonging to the benzofuran derivatives family. This heterocyclic amine has garnered significant attention in pharmaceutical and agrochemical research due to its versatile scaffold, which serves as a key intermediate in synthesizing biologically active molecules. The compound's molecular formula, C₈H₉NO, and its dihydrobenzofuran core make it a valuable building block for drug discovery and material science applications.

Recent studies highlight the growing demand for benzofuran-based compounds in medicinal chemistry, particularly in developing central nervous system (CNS) therapeutics. Researchers are actively exploring 2,3-dihydro-1-benzofuran-4-amine derivatives as potential candidates for treating neurological disorders, aligning with the current focus on neuroprotective agents and cognitive enhancers. The compound's ability to modulate neurotransmitter systems has positioned it as a subject of interest in Alzheimer's disease research and Parkinson's disease studies.

From a synthetic chemistry perspective, CAS 61090-37-7 offers remarkable flexibility. Its amine functional group enables facile derivatization through reactions like acylation, alkylation, or reductive amination, making it a preferred choice for structure-activity relationship (SAR) studies. The dihydrofuran ring provides structural rigidity while maintaining sufficient conformational freedom for optimal target binding—a feature highly sought after in fragment-based drug design approaches.

Environmental and sustainability considerations have also shaped recent discussions about 2,3-dihydro-1-benzofuran-4-amine production. Green chemistry initiatives are driving innovation in its synthesis, with emphasis on catalytic methods and atom-economical processes. Industry leaders are increasingly adopting flow chemistry techniques for safer and more efficient scale-up of such intermediates, addressing the pharmaceutical sector's demand for cost-effective API intermediates.

The compound's physicochemical properties warrant special attention. With a calculated logP value of approximately 1.5, 2,3-dihydro-1-benzofuran-4-amine demonstrates favorable lipophilicity for drug penetration while maintaining sufficient water solubility—a critical balance in bioavailability optimization. Its pKa (around 9.5) indicates basic character under physiological conditions, influencing its protein binding and tissue distribution profiles.

Analytical characterization of CAS 61090-37-7 typically involves advanced techniques such as HPLC-MS for purity assessment and NMR spectroscopy for structural confirmation. Recent advancements in process analytical technology (PAT) have enabled real-time monitoring of its synthesis, ensuring consistent quality for GMP-compliant production. These developments respond to the pharmaceutical industry's stringent requirements for impurity control in synthetic intermediates.

Emerging applications extend beyond pharmaceuticals. Material scientists are investigating 2,3-dihydro-1-benzofuran-4-amine derivatives as components in organic semiconductors and photovoltaic materials. The compound's electron-donating properties and conjugated system make it promising for OLED technology and conductive polymers, aligning with global trends in renewable energy materials research.

Regulatory aspects of 61090-37-7 remain compliant with major chemical inventories worldwide, including REACH and TSCA. Proper handling guidelines emphasize standard laboratory precautions, with particular attention to amine reactivity during storage and transportation. The compound's stability profile supports its widespread use in contract research organizations and custom synthesis services.

Market analysis indicates steady growth in demand for benzofuran amines, driven by expanding pharmaceutical pipelines and specialty chemical applications. Strategic partnerships between fine chemical manufacturers and drug development companies are accelerating the commercialization of novel derivatives based on this scaffold. Patent landscapes reveal increasing innovation around 4-amine substituted benzofurans, particularly in kinase inhibitor and GPCR modulator patents.

Future research directions for 2,3-dihydro-1-benzofuran-4-amine include exploration of its chiral derivatives for asymmetric synthesis applications and development of biocatalytic routes for sustainable production. The compound's versatility ensures its continued relevance in addressing contemporary challenges in precision medicine and green chemistry, making it a focal point for interdisciplinary research at the chemistry-biology interface.